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Compound of Interest

Compound Name: 2-Ethylanisole

Cat. No.: B1585127

In the development and manufacturing of pharmaceutical products, the use of well-
characterized reference standards is crucial for ensuring the identity, strength, quality, and
purity of active pharmaceutical ingredients (APIs) and finished products.[1] This guide provides
a comprehensive overview of the validation process for 2-ethylanisole as a reference
standard, offering a comparison of analytical methodologies and presenting supporting data in
a clear, structured format for researchers, scientists, and drug development professionals.

Physicochemical Properties of 2-Ethylanisole

A thorough understanding of the physicochemical properties of a reference standard is the
foundation of its validation. 2-Ethylanisole is a volatile organic compound with the following
key characteristics:
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Property Value

Chemical Name 2-Ethylanisole

Synonyms Benzene, 1-ethyl-2-methoxy-; o-Ethylanisole[2]
CAS Number 14804-32-1[2]

Molecular Formula CoH120[2]

Molecular Weight 136.19 g/mol [2]

Appearance Colorless to almost colorless clear liquid
Boiling Point 187 °C

Flash Point 61 °C

Specific Gravity 0.96 (20/20)

Validation Parameters for a Reference Standard

The validation of a reference standard is a documented process to confirm that it is suitable for
its intended purpose.[3] Key analytical method validation parameters, as recommended by
guidelines such as those from the International Conference on Harmonisation (ICH), include
accuracy, precision, specificity, linearity, range, and robustness.[3][4]

The following diagram illustrates the general workflow for qualifying a new batch of a reference
standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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